Cas no 52445-99-5 (Benzenesulfonic acid,4-fluoro-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid,4-fluoro-, potassium salt (1:1)
• CAS No: 52445-99-5
• MF: C₆H₄FKO₃S
• MW: 214.255865097046
• CID: 366589
• PubChem ID: 23678342
• Update Time: 2025-04-19

Benzenesulfonic acid,4-fluoro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-fluoro-, potassium salt (1:1)
• POTASSIUM P-FLUOROBENZENESULFONATE
• Benzenesulfonicacid, 4-fluoro-, potassium salt (9CI)
• 52445-99-5
• POTASSIUM 4-FLUOROBENZENESULFONATE
• FT-0600120

• Inchi： 1S/C6H5FO3S.K/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);/q;+1/p-1
• InChI Key： PHURJEQDJVCPNR-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(=CC=1)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 213.95000
• Monoisotopic Mass: 213.95022481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.58000
• LogP: 1.81060